molecular formula C10H5BrN2 B6223261 4-bromoquinoline-5-carbonitrile CAS No. 2358695-68-6

4-bromoquinoline-5-carbonitrile

Cat. No. B6223261
CAS RN: 2358695-68-6
M. Wt: 233.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromoquinoline-5-carbonitrile, also known as 4-bromoquinoline-5-carbonitrile (4-BQC), is an organic compound with a unique chemical structure. It is a derivative of quinoline, a heterocyclic aromatic compound, and is composed of a benzene ring with a nitrogen atom attached to its fifth carbon. 4-BQC is used in a variety of scientific research applications and has been studied for its biochemical and physiological effects.

Scientific Research Applications

4-BQC has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of several biologically active compounds, including antibiotics, anti-inflammatory agents, and antifungal agents. It has also been studied for its potential use as a dye for fluorescent imaging and as a reagent for the synthesis of other organic compounds. In addition, 4-BQC has been used as a building block for the synthesis of novel materials and as a starting material for the synthesis of other quinoline derivatives.

Mechanism of Action

The mechanism of action of 4-BQC is not fully understood. However, it is known to act as an inhibitor of enzymes involved in the metabolism of drugs. Specifically, 4-BQC has been found to inhibit the enzyme CYP3A4, which is responsible for the metabolism of many drugs, including statins, antiretrovirals, and antifungals. In addition, 4-BQC has been found to inhibit the enzyme CYP2C9, which is responsible for the metabolism of drugs such as warfarin, diazepam, and phenytoin.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-BQC are not yet fully understood. However, studies have shown that 4-BQC has anti-inflammatory and antifungal properties. In addition, it has been found to have a protective effect against oxidative stress and to reduce the production of proinflammatory cytokines. Furthermore, 4-BQC has been found to inhibit the growth of cancer cells in vitro and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-BQC in laboratory experiments include its relatively low cost and ease of synthesis. In addition, 4-BQC is a stable compound, and its structure is not easily altered by environmental factors such as pH or temperature. However, there are some limitations to using 4-BQC in laboratory experiments. For example, it is difficult to obtain pure 4-BQC, and impurities can interfere with the results of experiments. In addition, 4-BQC is a potent inhibitor of enzymes, and care must be taken to avoid over-inhibition of enzymes.

Future Directions

There are many potential future directions for research on 4-BQC. One potential direction is to further study its mechanism of action and biochemical and physiological effects. In addition, further research could be conducted to explore the potential use of 4-BQC in the synthesis of novel materials and other organic compounds. Furthermore, research could be conducted to better understand the advantages and limitations of using 4-BQC in laboratory experiments. Finally, research could be conducted to explore the potential use of 4-BQC as a therapeutic agent.

Synthesis Methods

4-BQC can be synthesized in several ways. One method involves the reaction of 4-bromo-2-chloroquinoline and 2-chloro-5-nitrobenzotriazole in a solvent such as dimethylformamide (DMF). This reaction produces the intermediate 4-bromo-2-chloroquinoline-5-carbonitrile, which is then further reacted with sodium hydroxide to yield the final product. Another method involves the reaction of 4-bromo-2-chloroquinoline and 5-nitrobenzotriazole in a solvent such as acetonitrile. This reaction produces 4-bromo-2-chloroquinoline-5-carbonitrile, which is then further reacted with sodium hydroxide to yield the final product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromoquinoline-5-carbonitrile involves the conversion of 4-bromoaniline to 4-bromoquinoline-5-carboxylic acid, followed by the conversion of the carboxylic acid to the carbonitrile.", "Starting Materials": [ "4-bromoaniline", "Sodium nitrite", "Hydrochloric acid", "Copper(I) bromide", "Sodium cyanide", "Sulfuric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Diazotization of 4-bromoaniline with sodium nitrite and hydrochloric acid to form 4-bromo-1-diazo-2-nitrobenzene", "Reduction of 4-bromo-1-diazo-2-nitrobenzene with copper(I) bromide and sodium sulfite to form 4-bromoaniline", "Bromination of 4-bromoaniline with bromine and hydrochloric acid to form 4-bromo-2-nitroaniline", "Reduction of 4-bromo-2-nitroaniline with sodium dithionite to form 4-bromo-o-phenylenediamine", "Cyclization of 4-bromo-o-phenylenediamine with sulfuric acid to form 4-bromoquinoline-5-carboxylic acid", "Conversion of 4-bromoquinoline-5-carboxylic acid to 4-bromoquinoline-5-carbonitrile with sodium cyanide and sulfuric acid", "Neutralization of the reaction mixture with sodium hydroxide and precipitation of the product with ethanol" ] }

CAS RN

2358695-68-6

Product Name

4-bromoquinoline-5-carbonitrile

Molecular Formula

C10H5BrN2

Molecular Weight

233.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.